7-((2,4-dichlorobenzyl)thio)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(2,4-dichlorophenyl)methylsulfanyl]-3-ethyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C13H11Cl2N5S/c1-2-20-12-11(18-19-20)13(17-7-16-12)21-6-8-3-4-9(14)5-10(8)15/h3-5,7H,2,6H2,1H3
• InChI Key: IPQGMIPTDVCVJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC3=C(C=C(C=C3)Cl)Cl)N=N1
• Molecular Formula: C13H11Cl2N5S
• Molecular Weight: 340.2 g/mol

Description

The compound “7-((2,4-dichlorobenzyl)thio)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine” is a derivative of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine. These compounds are known to have potential as CDK2 inhibitors, which makes them interesting for cancer treatment.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs, which include the compound , is based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various techniques. For instance, the crystal structure of a similar compound, 3-((2,4-dichlorobenzyl)thio)-5-methyl-7-trifluoromethyl-[1,2,4]triazolo[4,3-c]pyrimidine, has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be analyzed using various techniques. For instance, the IR and NMR spectra of a similar compound have been reported.

Scientific Research Applications

Hyperuricemia and Neoplastic Disease in Children

Allopurinol, a compound structurally related to pyrimidines, has been used effectively in treating or preventing hyperuricemia in children with various neoplastic diseases. It significantly reduces hyperuricemia and prevents uric acid nephropathy without notable toxicity, except for mild skin rashes in some cases (Krakoff & Murphy, 1968).

Occupational Asthma from Chemical Exposure

A study investigating new-onset asthma in a chemical plant identified 3-amino-5-mercapto-1,2,4-triazole (AMT) as the likely causal agent. This highlights the importance of understanding chemical exposure's health impacts in occupational settings (Hnizdo et al., 2004).

Metabolism and Excretion Studies

Research on the metabolism and excretion of ticagrelor, a compound with a triazolo[4,5-d]pyrimidine moiety, in healthy subjects provides valuable insights into its pharmacokinetics. Such studies help in understanding how similar compounds are processed in the body (Teng et al., 2010).

Neuroprotection in Parkinson’s Disease

Caffeine and certain adenosine receptor antagonists have shown promise in neuroprotection models of Parkinson's disease, suggesting a potential role for similar compounds in neurodegenerative disease research (Chen et al., 2001).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is involved in the G1-S phase transition and is thus an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved by the compound fitting into the CDK2 active site through essential hydrogen bonding . The interaction results in the inhibition of CDK2, which in turn disrupts the cell cycle progression, leading to the inhibition of cell proliferation .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death . Therefore, the compound’s action on CDK2 can have downstream effects on cell proliferation and survival.

Pharmacokinetics

These properties can help in predicting the structure requirement for the observed antitumor activity .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the range of 45–97 nM and 6–99 nM, respectively . It also showed moderate activity against HepG-2 with an IC50 range of 48–90 nM . The compound also induced apoptosis within HCT cells .

Future Directions

The compound is part of a new set of small molecules designed as CDK2 inhibitors, which makes them interesting for cancer treatment. The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is a potential future direction.